Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI)

• CAS RN: 16293-62-2
• Molecular Formula: C9H10N4S
• Molecular Weight: 206.27 g/mol
• IUPAC Name: 2-methyl-N-(methyldiazenyl)-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C9H10N4S/c1-6-11-8-4-3-7(12-13-10-2)5-9(8)14-6/h3-5H,1-2H3,(H,10,12)
• InChI Key: CDCIFHRNJUFTLK-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C=C(C=C2)NN=NC
• synonyms: Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)- (8CI)

Description

Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) is a chemical compound that has gained significant attention in scientific research due to its diverse range of applications. This compound is a heterocyclic organic compound that contains a benzene ring fused with a thiazole ring. It is also known as 2-Methyl-6-(3-methyl-2-triazene)-benzothiazole or MMTBT.

Mechanism Of Action

The mechanism of action of Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) varies depending on its application. In the case of its antitumor activity, it has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In its antibacterial and antifungal activities, it disrupts the cell membrane of the microorganisms, leading to their death.

Biochemical And Physiological Effects

Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) has been found to have various biochemical and physiological effects. It has been shown to modulate the activity of various enzymes such as acetylcholinesterase, tyrosinase, and carbonic anhydrase. It has also been found to exhibit antioxidant activity and to have a protective effect on the liver.

Advantages And Limitations For Lab Experiments

The advantages of using Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) in lab experiments include its diverse range of applications, its high potency, and its ability to selectively target specific cells or microorganisms. However, its limitations include its potential toxicity, its instability in certain conditions, and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for the study of Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI). These include:
1. Further investigation of its potential use as a fluorescent probe for the detection of metal ions in biological systems.
2. Development of new synthetic methods for the production of Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) with improved yields and purity.
3. Investigation of its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's.
4. Development of new formulations and delivery methods to improve its bioavailability and reduce toxicity.
5. Investigation of its potential use in agriculture as a pesticide or herbicide.
In conclusion, Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) is a versatile compound that has numerous applications in scientific research. Its diverse range of activities and potential for further development make it an exciting area of study for researchers in various fields.

Synthesis Methods

The synthesis of Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) can be achieved through various methods. One of the most common methods involves the reaction of 2-aminobenzenethiol with methyl isocyanate in the presence of a catalyst such as triethylamine. The reaction takes place at elevated temperatures and yields the desired product.

Scientific Research Applications

Benzothiazole, 2-methyl-6-(3-methyl-2-triazeno)-(8CI) has been extensively studied for its various applications in scientific research. It has been found to exhibit antitumor, antibacterial, and antifungal activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.